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Compound of Interest

Compound Name: Sodium hypobromite

Cat. No.: B036730 Get Quote

Sodium Hypobromite: A Technical Overview
Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium hypobromite, an

inorganic compound with significant applications in chemical synthesis. This document details

its chemical identity, physicochemical properties, a standard laboratory-scale synthesis

protocol, and its role in the Hofmann rearrangement, a critical reaction in organic chemistry for

the synthesis of amines.

Core Chemical Identifiers and Properties
Sodium hypobromite (NaBrO) is the sodium salt of hypobromous acid. It is a highly reactive

and unstable compound, typically encountered as a yellow-orange aqueous solution or as its

pentahydrate crystalline solid (NaOBr·5H₂O).[1][2] Its instability necessitates that it is often

prepared in situ for immediate use in chemical reactions.[2][3]

Physicochemical Data
The key quantitative properties of sodium hypobromite are summarized in the table below for

easy reference and comparison.
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Property Value Notes

CAS Number 13824-96-9

Molecular Formula NaBrO Anhydrous

NaBrO·5H₂O Pentahydrate

Molar Mass 118.89 g/mol Anhydrous[1]

Appearance Yellow-orange solid As pentahydrate[1][2]

Solubility in Water
Highly soluble (>50 g/100 mL

at room temperature)
[4]

Density
2.18 g/cm³ (pentahydrate at

20°C)
[4]

Stability

Unstable; decomposes at 0°C

and disproportionates in

solution to sodium bromide

and sodium bromate.[5]

The disproportionation reaction

is: 3 NaOBr → 2 NaBr +

NaBrO₃.[2]

Crystal Structure Monoclinic (pentahydrate) [1][2]

Br-O Bond Length 1.820 Å [1][2]

Experimental Protocol: Laboratory Synthesis of
Sodium Hypobromite Solution
The most common method for the preparation of sodium hypobromite is the reaction of

bromine with a cold, aqueous solution of sodium hydroxide.[2][5] The following protocol

describes a typical laboratory-scale synthesis for generating an aqueous solution of sodium
hypobromite for immediate use.

Materials:

Sodium hydroxide (NaOH)

Liquid bromine (Br₂)
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Deionized water

Ice bath

Three-neck round-bottom flask

Stirrer

Dropping funnel

Thermometer

Procedure:

Prepare a 40% aqueous solution of sodium hydroxide. For example, dissolve 438 g of NaOH

in water to make a total volume of 306 ml.

Place the sodium hydroxide solution in a three-neck round-bottom flask equipped with a

mechanical stirrer, a dropping funnel, and a low-temperature thermometer.

Cool the flask in an ice-salt bath to between -8°C and -3°C.[5] It is critical to maintain a low

temperature to prevent the disproportionation of the hypobromite product into sodium

bromate.[5]

With vigorous stirring, slowly add liquid bromine (e.g., 314 g) dropwise from the dropping

funnel.[5] The rate of addition should be controlled to ensure the reaction temperature does

not rise above 0°C.[6]

The reaction is exothermic. Continuously monitor the temperature and adjust the addition

rate accordingly.

The resulting yellow-orange solution contains sodium hypobromite, along with sodium

bromide as a byproduct, as shown in the reaction: Br₂ + 2 NaOH → NaBr + NaOBr + H₂O.[2]

The freshly prepared sodium hypobromite solution should be used immediately for

subsequent reactions due to its inherent instability.
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Application in Organic Synthesis: The Hofmann
Rearrangement
Sodium hypobromite is a key reagent in the Hofmann rearrangement, a reaction that converts

a primary amide into a primary amine with one fewer carbon atom. This reaction is particularly

valuable in drug development and complex molecule synthesis for the introduction of amine

functionalities. The sodium hypobromite is typically formed in situ from bromine and sodium

hydroxide.

The diagram below outlines the logical workflow of the Hofmann rearrangement mechanism

initiated by sodium hypobromite.

Reagents

Primary Amide
(R-CONH₂)

N-Bromoamide
(R-CONHBr)

BrominationSodium Hypobromite
(in situ from Br₂ + NaOH) Bromoamide Anion

(R-CON⁻Br)

Deprotonation

Isocyanate
(R-N=C=O)

Rearrangement
(-Br⁻)

Carbamic Acid
(R-NHCOOH)

Hydrolysis

Primary Amine
(R-NH₂)

Decarboxylation

Carbon Dioxide
(CO₂)H₂O

OH⁻

Click to download full resolution via product page

Caption: Workflow of the Hofmann rearrangement using sodium hypobromite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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